Cas no 89391-09-3 (4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3-methyl-)
89391-09-3 structure
Product Name:4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3-methyl-
CAS No:89391-09-3
MF:C19H14N2O2
MW:302.326664447784
CID:602404
PubChem ID:70169886
Update Time:2025-04-19
4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3-methyl-
- 2-(1H-indol-3-yl)-3-methylquinoline-4-carboxylic acid
- DTXSID20741721
- SCHEMBL7710281
- 89391-09-3
-
- Inchi: 1S/C19H14N2O2/c1-11-17(19(22)23)13-7-3-5-9-16(13)21-18(11)14-10-20-15-8-4-2-6-12(14)15/h2-10,20H,1H3,(H,22,23)
- InChI Key: GYRGDEXFHHLWIB-UHFFFAOYSA-N
- SMILES: OC(C1C2C=CC=CC=2N=C(C=1C)C1=CNC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 302.105527694g/mol
- Monoisotopic Mass: 302.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 66Ų
4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3-methyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
89391-09-3 (4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3-methyl-) Related Products
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